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Compound of Interest

Compound Name: Haloxydine

CAS No.: 2693-61-0

Cat. No.: B1199367 Get Quote

Haloxydine is characterized by a pyridine ring fully substituted with halogen atoms and a

hydroxyl group.[1] The presence of fluorine at the 2,6-positions and chlorine at the 3,5-positions

creates a unique electronic environment that significantly enhances the acidity of the 4-

hydroxyl group compared to non-halogenated pyridinols.

Identity Matrix
Parameter Specification

Common Name Haloxydine

IUPAC Name 3,5-dichloro-2,6-difluoro-4-pyridinol

CAS Registry Number 2693-61-0

Molecular Formula C₅HCl₂F₂NO

Molecular Weight 199.97 g/mol

SMILES Oc1c(Cl)c(F)nc(F)c1Cl

Therapeutic Class
Antiprotozoal (Coccidiostat), Herbicide

(Obsolete)

Structural Tautomerism & Acidity
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Haloxydine exists in a tautomeric equilibrium between the pyridinol (aromatic) and pyridone

(keto) forms. However, due to the strong electron-withdrawing nature of the four halogen

substituents:

Acidity: The pKa is significantly lower than unsubstituted 4-pyridinol (pKa ~11), likely falling

in the range of 4.0–5.0. This makes it anionic at physiological pH.

Lipophilicity: Despite the hydroxyl group, the halogenation maintains high lipophilicity (LogP

~2.5–3.0), facilitating membrane permeability.

Part 2: Synthesis & Manufacturing
The synthesis of Haloxydine typically follows a Nucleophilic Aromatic Substitution (

) strategy, starting from perchlorinated pyridine precursors. The process exploits the differential
reactivity of the C-F and C-Cl bonds and the high susceptibility of the C-4 position to
nucleophilic attack.

Core Synthetic Route
Fluorination (Halex Reaction): Pentachloropyridine is reacted with anhydrous Potassium

Fluoride (KF) in a polar aprotic solvent (e.g., Sulfolane or DMSO) at high temperatures. This

yields 3,5-dichloro-2,4,6-trifluoropyridine. The 2, 4, and 6 positions are activated for

exchange.

Selective Hydrolysis: The 4-position is sterically and electronically most susceptible to attack

by hydroxide ions. Controlled hydrolysis converts the C-4 fluorine to a hydroxyl group.
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Step 1: Halex Fluorination

Step 2: Selective Hydrolysis
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Figure 1: Industrial synthesis pathway via selective fluorination and hydrolysis.

Part 3: Mechanism of Action
Haloxydine exhibits dual activity depending on the biological system (plant vs. protozoa).

Herbicidal Mode: Plastoquinone Inhibition
In plants, Haloxydine acts as a bleaching herbicide.

Target: Homogentisate Solanesyltransferase (HST).

Mechanism: It mimics the substrate homogentisate. By competitively inhibiting HST, it blocks

the prenylation step required to form plastoquinone.

Consequence: Depletion of plastoquinone leads to the inability to desaturate phytoene (a

carotenoid precursor). Without carotenoids, chlorophyll is destroyed by photo-oxidation,

causing the "bleaching" effect.

Antiprotozoal Mode: Mitochondrial Disruption
In veterinary medicine (coccidiosis control), its mechanism parallels that of Clopidol.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1199367?utm_src=pdf-body-img
https://www.benchchem.com/product/b1199367?utm_src=pdf-body
https://www.benchchem.com/product/b1199367?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target: Mitochondrial Electron Transport Chain (ETC).

Mechanism: It likely inhibits respiration at the cytochrome complex level, arresting the

development of the parasite (coccidiostatic) rather than killing it immediately (coccidiocidal).
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Figure 2: Mechanism of action in plant systems leading to chlorosis (bleaching).

Part 4: Analytical Methodologies
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For the quantification of Haloxydine in feed premixes or tissue residues, High-Performance

Liquid Chromatography (HPLC) is the standard.

HPLC-UV Protocol
This method ensures separation from interfering matrix components and other pyridinols.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 5 µm).

Mobile Phase:

Solvent A: 0.1% Formic Acid in Water (maintains acidic pH to keep Haloxydine
protonated/neutral).

Solvent B: Acetonitrile.[2]

Isocratic Mode: 60% A / 40% B.[2]

Flow Rate: 1.0 mL/min.[2]

Detection: UV-Vis Diode Array at 270 nm (characteristic absorption max for halogenated

pyridinols).

Retention Time: ~4.5 - 5.5 min (dependent on exact column chemistry).

Sample Preparation (Feed)
Extraction: Weigh 5g sample -> Add 50mL Methanol:0.1M HCl (9:1).

Agitation: Shake for 30 mins; Sonicate for 10 mins.

Clarification: Centrifuge at 4000 rpm for 10 mins.

Filtration: Filter supernatant through 0.22 µm PTFE filter.

Injection: 10 µL into HPLC.
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Figure 3: Analytical workflow for Haloxydine quantification.

Part 5: Physicochemical Properties Table
Property Value/Description

Physical State Crystalline Solid

Color White to off-white

Melting Point 160–162 °C

Solubility (Water) Low (< 100 mg/L at pH 7)

Solubility (Organic) Soluble in Acetone, Methanol, DMSO

pKa ~4.5 (Acidic hydroxyl)

Stability
Stable under ambient conditions; susceptible to

photodegradation in solution.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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